2-(Pyrazin-2-yl)-1,3-thiazole-5-carbaldehyde
Overview
Description
Pyrazine derivatives are a vital group of heterocyclic compounds present in nature and have also been synthesized in laboratories . They play a significant role as intermediates for pharmaceuticals, agricultural chemicals .
Synthesis Analysis
The synthesis of similar compounds, such as 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides, involves a Suzuki cross-coupling reaction of 5-bromo-N-(pyrazin-2-yl)thiophene-2-carboxamide with various aryl/heteroaryl boronic acids/pinacol esters .Scientific Research Applications
Anti-Tubercular Agents
The pyrazine core of 2-(Pyrazin-2-yl)-1,3-thiazole-5-carbaldehyde has been utilized in the design and synthesis of anti-tubercular agents. These compounds have shown significant activity against Mycobacterium tuberculosis H37Ra, with inhibitory concentrations indicating their potential as potent anti-tubercular drugs . The analogues of pyrazine, such as pyrazinamide, are well-known frontline drugs used in shortening TB therapy, and modifications to this core structure can lead to compounds with enhanced activity .
Anticancer Activity
Pyrazine derivatives have been explored for their anticancer properties. The structural optimization of known inhibitors, with the aid of structure-based drug design, has led to the discovery of pyrazine-based small molecules that exhibit cytotoxic activity. These compounds interact with protein tyrosine phosphatases pathways, which are crucial for monitoring cell proliferation and metabolism, indicating their potential as cancer therapeutics .
Medicinal Chemistry
The diverse medicinal applications of pyrazine compounds, including 2-(Pyrazin-2-yl)-1,3-thiazole-5-carbaldehyde , extend to various pharmaceutical molecules. These compounds are part of a larger group that has received attention for their roles in treating different diseases due to their ability to interact with specific biological targets .
Cytotoxicity Evaluation
Research involving pyrazine derivatives often includes evaluating their cytotoxicity on human cells, such as HEK-293 (human embryonic kidney) cells. This is crucial for determining the safety of these compounds for further development as therapeutic agents .
Mechanism of Action
Target of Action
These compounds have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .
Mode of Action
Similar compounds like pyrrolopyrazine derivatives have shown more activity on kinase inhibition .
Biochemical Pathways
Similar compounds have shown to affect various biological activities, suggesting they may interact with multiple biochemical pathways .
Result of Action
Similar compounds have shown various biological activities, suggesting they may have multiple effects at the molecular and cellular level .
properties
IUPAC Name |
2-pyrazin-2-yl-1,3-thiazole-5-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5N3OS/c12-5-6-3-11-8(13-6)7-4-9-1-2-10-7/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTFGFECCZFFMNA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=N1)C2=NC=C(S2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5N3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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